[2-Ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl] benzoate

• CAS No.: 5792-18-7
• Molecular Formula: C26H26N2O4
• Molecular Weight: 430.5 g/mol
• IUPAC Name: [2-ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl] benzoate
• InChI: InChI=1S/C26H26N2O4/c1-2-31-25-18-20(8-13-24(25)32-26(29)21-6-4-3-5-7-21)19-27-22-9-11-23(12-10-22)28-14-16-30-17-15-28/h3-13,18-19H,2,14-17H2,1H3
• InChI Key: IHYNFXBZZJCTIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NC2=CC=C(C=C2)N3CCOCC3)OC(=O)C4=CC=CC=C4

Description

2-Ethoxy-4-[(4-morpholin-4-ylphenyl)iminomethyl]phenyl benzoate is a chemical compound with the molecular formula C₁₃H₁₈N₂O₃. It is also known by its CAS number491625-94-6.

Structure: The compound consists of a phenyl benzoate core with an ethoxy group (C₂H₅O) and a morpholin-4-ylimino methyl substituent. The morpholine ring contains a nitrogen atom.

Preparation Methods

Industrial Production: Information on large-scale industrial production methods is scarce, as this compound is not widely used.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products formed during these reactions would depend on reaction conditions and reagents.

Scientific Research Applications

Chemistry: Limited research exists, but it could serve as a building block for more complex molecules.

Biology and Medicine: No direct applications are reported, but its structural features might be relevant for drug design.

Industry: As of now, no established industrial applications exist.

Mechanism of Action

• Unfortunately, detailed information about the mechanism of action is not available. Further research would be needed to understand how this compound exerts its effects.

Targets and Pathways: Investigating potential molecular targets and pathways would require experimental studies.

Comparison with Similar Compounds

Uniqueness: The combination of the ethoxy group, phenyl benzoate core, and morpholin-4-ylimino methyl substituent makes this compound unique.

Similar Compounds:

Remember that this compound falls into the category of rare and unique chemicals, and its detailed exploration would require further research